Cas no 1806715-18-3 (2-Nitro-5-(3-oxopropyl)mandelic acid)

• Product Name: 2-Nitro-5-(3-oxopropyl)mandelic acid
• CAS No: 1806715-18-3
• MF: C₁₁H₁₁NO₆
• MW: 253.208143472672
• CID: 4797205
• Update Time: 2025-06-30

2-Nitro-5-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-(3-oxopropyl)mandelic acid

• Inchi： 1S/C11H11NO6/c13-5-1-2-7-3-4-9(12(17)18)8(6-7)10(14)11(15)16/h3-6,10,14H,1-2H2,(H,15,16)
• InChI Key： DSCOHLMZWDQNNZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=C(C=CC(=C1)CCC=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 326
• XLogP3: 0.4
• Topological Polar Surface Area: 120

Additional information on 2-Nitro-5-(3-oxopropyl)mandelic acid

Comprehensive Overview of 2-Nitro-5-(3-oxopropyl)mandelic acid (CAS No. 1806715-18-3): Properties, Applications, and Research Insights

2-Nitro-5-(3-oxopropyl)mandelic acid (CAS No. 1806715-18-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its nitro and oxopropyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a mandelic acid backbone with a 3-oxopropyl side chain, makes it a valuable building block for designing novel bioactive molecules.

In recent years, the demand for nitro-substituted mandelic acid derivatives has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in how the 2-Nitro-5-(3-oxopropyl)mandelic acid can be leveraged to develop targeted therapies, especially in the context of enzyme inhibition and antioxidant activity. These properties align with current trends in precision medicine, where compounds with multifunctional groups are explored for their synergistic effects.

The synthesis of 2-Nitro-5-(3-oxopropyl)mandelic acid typically involves multi-step organic reactions, including nitration and oxopropylation, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are employed to confirm its structural integrity. This rigorous quality control ensures its suitability for high-value applications, such as pharmaceutical intermediates or bioconjugation reagents.

From an industrial perspective, the scalability of 2-Nitro-5-(3-oxopropyl)mandelic acid production is a critical consideration. Manufacturers are optimizing green chemistry protocols to minimize environmental impact, addressing growing concerns about sustainable synthesis. This aligns with the broader shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

In the realm of drug development, this compound's potential extends to prodrug design and metabolic pathway modulation. Its nitro group offers redox-active properties, which are exploitable in targeted drug delivery systems. Such applications are frequently discussed in forums and publications focused on innovative therapeutics, making 2-Nitro-5-(3-oxopropyl)mandelic acid a keyword-rich subject in academic and industrial discourse.

Furthermore, the compound's relevance to chemoenzymatic catalysis and biocatalysis highlights its interdisciplinary appeal. As the scientific community increasingly explores hybrid chemical-biological systems, derivatives like 2-Nitro-5-(3-oxopropyl)mandelic acid serve as pivotal tools for bridging synthetic and natural product chemistry.

To address common queries from researchers, FAQs about this compound often include: "What are the spectroscopic signatures of 2-Nitro-5-(3-oxopropyl)mandelic acid?" or "How does the 3-oxopropyl moiety influence its reactivity?". These questions reflect the compound's complexity and the need for detailed technical resources.

In summary, 2-Nitro-5-(3-oxopropyl)mandelic acid (CAS No. 1806715-18-3) represents a convergence of synthetic utility and biomedical potential. Its study not only advances fundamental chemistry but also contributes to cutting-edge applications in life sciences and material engineering, ensuring its continued relevance in a rapidly evolving scientific landscape.